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Compound of Interest

Compound Name: n-Dodecylurea

CAS No.: 2158-09-0

Cat. No.: B1362651

Get Quote

Executive Summary
n-Dodecylurea (NDU) is a non-ionic surfactant-like molecule characterized by a hydrophobic

dodecyl tail and a hydrophilic urea headgroup. Its amphiphilic nature makes it a candidate for

permeation enhancement in transdermal and mucosal drug delivery. However, its utility is

governed by two critical parameters: low aqueous solubility (driven by a LogP ~4.6) and

hydrolytic stability of the urea linkage. This guide outlines the mechanistic basis of these

properties and provides validated protocols for their assessment.

Physicochemical Profile
NDU functions as a hydrotrope and surfactant. Its high lipophilicity suggests strong affinity for

biological membranes, while the urea moiety enables hydrogen bonding with solvent systems

and polar headgroups of lipid bilayers.

Table 1: Physicochemical Properties of n-Dodecylurea
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Property Value Relevance

Molecular Formula Core structure

Molecular Weight 228.38 g/mol Diffusion coefficient estimation

Melting Point 75–78 °C
Solid-state handling;

processing limits

LogP (Octanol/Water) ~4.67

Predicts low aqueous

solubility; high membrane

permeability

pKa ~14.3 (Predicted)
Non-ionizable at physiological

pH

HLB Value ~6–8 (Estimated)
Water-dispersible; forms W/O

emulsions or mixed micelles

Solubility and Formulation Strategies
Solubility Behavior
NDU exhibits "brick-dust" solubility behavior in water—high crystal lattice energy coupled with

high lipophilicity results in poor aqueous solubility. It requires organic cosolvents or surfactant

systems for effective solubilization.

Aqueous Media: Practically insoluble (< 0.1 mg/mL). The hydrophobic effect dominates,

driving NDU molecules to aggregate or precipitate.

Organic Solvents: Highly soluble in Ethanol, DMSO, and Isopropyl Myristate (IPM).

Surfactant Systems: Solubilization increases linearly with surfactant concentration (e.g., SLS

or Tween 80) above the Critical Micelle Concentration (CMC), indicating incorporation into

the micellar core or palisade layer.

Solubilization Workflow (DOT Visualization)
The following diagram illustrates the logical flow for selecting a solubilization strategy based on

the target concentration.
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Figure 1: Decision tree for n-Dodecylurea solubilization based on target load.

Stability Profile
Chemical Stability (Hydrolysis)
The primary degradation pathway for NDU is hydrolysis of the urea linkage. This reaction is

acid/base catalyzed and follows pseudo-first-order kinetics.

Acidic Conditions (pH < 4): Protonation of the carbonyl oxygen increases susceptibility to

nucleophilic attack by water.

Basic Conditions (pH > 10): Direct nucleophilic attack by hydroxide ions.

Neutral Conditions: Generally stable at room temperature; hydrolysis may occur at elevated

temperatures (> 60°C).

Degradation Products:

Dodecylamine: Primary amine degradation product (potential irritant).

Carbon Dioxide: Gas evolution.

Ammonia: Released as ammonium ion in solution.
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Hydrolysis Pathway Diagram
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Figure 2: Hydrolytic degradation pathway of n-Dodecylurea leading to amine release.

Mechanism of Action: Permeation Enhancement[4]
[5][6][7]
NDU acts as a penetration modifier. Unlike solvents that simply solvate the drug, NDU interacts

directly with the stratum corneum (SC) or mucosal lipid bilayers.

Insertion: The hydrophobic dodecyl tail inserts into the lipid bilayer.

Disruption: The urea headgroup, being polar but non-ionic, disrupts the hydrogen bonding

network of the ceramide headgroups.

Fluidization: This increases the gauche conformers in the lipid alkyl chains, increasing

membrane fluidity and diffusion coefficients for co-administered drugs.

Experimental Protocols
Protocol 1: Saturation Solubility Determination (Shake-
Flask Method)
Validates the solubility limit in various vehicles.

Preparation: Add excess n-Dodecylurea solid (~50 mg) to 10 mL of the selected solvent

(Water, PBS pH 7.4, Ethanol, IPM) in a glass vial.
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Equilibration: Cap tightly and place in a shaking water bath at 25°C ± 0.1°C for 48 hours.

Separation: Filter the suspension through a 0.45 µm PVDF syringe filter (pre-saturated to

prevent adsorption).

Quantification: Dilute the filtrate with mobile phase and analyze via HPLC-UV (200–210 nm

detection) or LC-MS.

Data Analysis: Calculate solubility (

) using a standard calibration curve.

Protocol 2: pH-Dependent Hydrolytic Stability
Determines the shelf-life and formulation pH limits.

Stock Solution: Dissolve NDU in acetonitrile/ethanol to create a 1 mg/mL stock.

Stress Conditions: Spike the stock into buffers at pH 1.2 (0.1 N HCl), pH 7.4 (Phosphate),

and pH 10.0 (Borate) to a final concentration of 50 µg/mL.

Incubation: Store samples at 40°C, 60°C, and 80°C in sealed HPLC vials.

Sampling: Inject samples at

hours.

Calculation: Plot

vs. time. The slope

represents the pseudo-first-order degradation rate constant.

Arrhenius Plot: Plot

vs.

to estimate activation energy (

) and predict shelf-life at 25°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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